Cas no 1108724-20-4 (Tert-Butyl ((5-cyanopyridin-3-yl)methyl)carbamate)

• Product Name: Tert-Butyl ((5-cyanopyridin-3-yl)methyl)carbamate
• CAS No: 1108724-20-4
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• CID: 4828331
• Update Time: 2025-05-22

Tert-Butyl ((5-cyanopyridin-3-yl)methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((5-cyanopyridin-3-yl)methyl)carbamate
• tert-butyl (5-cyanopyridin-3-yl)methylcarbamate
• tert-butyl N-[(5-cyanopyridin-3-yl)methyl]carbamate
• Tert-Butyl ((5-cyanopyridin-3-yl)methyl)carbamate

• Inchi： 1S/C12H15N3O2/c1-12(2,3)17-11(16)15-8-10-4-9(5-13)6-14-7-10/h4,6-7H,8H2,1-3H3,(H,15,16)
• InChI Key： ZKRJXMCDEWYDCS-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=NC=C(C#N)C=1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 313
• XLogP3: 1.1
• Topological Polar Surface Area: 75

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on Tert-Butyl ((5-cyanopyridin-3-yl)methyl)carbamate

Comprehensive Overview of Tert-Butyl ((5-cyanopyridin-3-yl)methyl)carbamate (CAS No. 1108724-20-4)

Tert-Butyl ((5-cyanopyridin-3-yl)methyl)carbamate, with the CAS number 1108724-20-4, is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of carbamate derivatives, which are known for their versatility in drug discovery and material science. The presence of both cyano and tert-butyl functional groups enhances its reactivity, making it a valuable intermediate for synthesizing complex molecules.

In recent years, the demand for high-purity intermediates like Tert-Butyl ((5-cyanopyridin-3-yl)methyl)carbamate has surged, driven by advancements in small-molecule therapeutics and precision agriculture. Researchers frequently search for "CAS 1108724-20-4 suppliers" or "5-cyanopyridin-3-yl derivatives applications," reflecting its growing relevance. The compound's unique structure allows for selective modifications, enabling the development of targeted inhibitors and bioconjugates.

From a synthetic perspective, Tert-Butyl ((5-cyanopyridin-3-yl)methyl)carbamate is synthesized via nucleophilic substitution or carbamate coupling reactions. Its pyridine core and electron-withdrawing cyano group facilitate diverse chemical transformations, such as Suzuki-Miyaura cross-coupling or reductive amination. These properties align with current trends in green chemistry, where efficiency and atom economy are prioritized.

The compound's stability under ambient conditions and compatibility with common organic solvents (e.g., DMF, THF) further broaden its utility. Laboratories often inquire about "storage guidelines for 1108724-20-4" or "tert-butyl carbamate safety data," emphasizing the need for proper handling protocols. While non-hazardous, standard precautions for nitrile-containing compounds should be observed.

In drug discovery, Tert-Butyl ((5-cyanopyridin-3-yl)methyl)carbamate serves as a building block for kinase inhibitors and protease modulators. Its hydrogen-bond acceptor capacity makes it ideal for designing molecules targeting protein-protein interactions—a hot topic in oncology research. Parallelly, agrochemical studies leverage its scaffold for developing eco-friendly pesticides with reduced environmental persistence.

Analytical characterization of this compound typically involves HPLC purity analysis, NMR spectroscopy, and mass spectrometry. Queries like "NMR peaks for 5-cyanopyridin-3-yl compounds" or "HPLC methods for carbamates" highlight the technical interest in its profiling. Suppliers often provide certificates of analysis (CoA) to ensure batch-to-batch consistency.

Emerging applications include its use in metal-organic frameworks (MOFs) and covalent organic polymers (COPs), where its rigid aromatic system contributes to structural integrity. This aligns with the broader scientific focus on advanced materials for gas storage or catalysis. Additionally, its bioisosteric potential (replacing phenyl rings with pyridine) is explored in medicinal chemistry optimization.

To address scalability challenges, recent patents describe improved routes for multi-gram synthesis of Tert-Butyl ((5-cyanopyridin-3-yl)methyl)carbamate, reducing reliance on expensive catalysts. Such innovations cater to industrial demands for cost-effective intermediates. Environmental considerations also drive studies on biodegradable carbamates, though this compound's low ecotoxicity positions it favorably.

In summary, Tert-Butyl ((5-cyanopyridin-3-yl)methyl)carbamate (CAS 1108724-20-4) exemplifies the intersection of synthetic utility and application diversity. Its role in cutting-edge research ensures sustained interest, while its adaptable chemistry meets evolving needs across industries—from pharmaceuticals to smart materials.